Cas no 1314764-91-4 (1-(2-ethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-ethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314764-91-4
• Molecular Formula: C₁₂H₁₄O₂
• Molecular Weight: 190.238363742828
• CID: 5906659
• PubChem ID: 105425259

1-(2-ethylphenyl)cyclopropane-1-carboxylic acid Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(2-ethylphenyl)-
• 1-(2-ethylphenyl)cyclopropane-1-carboxylic acid
• SCHEMBL19753235
• EN300-2000687
• 1314764-91-4

• InChIKey： MSFNVTKNTQCVBD-UHFFFAOYSA-N
• Inchi： 1S/C12H14O2/c1-2-9-5-3-4-6-10(9)12(7-8-12)11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)
• SMILES： C1(C2=CC=CC=C2CC)(C(O)=O)CC1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.099379685g/mol
• Heavy Atom Count: 14
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 321.5±21.0 °C(Predicted)
• pka: 4.30±0.20(Predicted)
• Density: 1.182±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives